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Compound of Interest

Compound Name: Z57346765

Cat. No.: B12308717

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung

Diese Anwendungsbeschreibung enthalt detaillierte Protokolle und Richtlinien fur die
Behandlung von Nierenzellkarzinom-Zelllinien (Kidney Renal Clear Cell Carcinoma, KIRC) mit
Z57346765, einem neuartigen niedermolekularen Inhibitor des Enzyms Phosphoglyceratkinase
1 (PGK1). Z57346765 hat eine signifikante Antitumor-Aktivitat gegen KIRC-Zellen gezeigt,
indem es auf einen wichtigen Schritt der Glykolyse abzielt.[1][2][3] Diese Dokumentation
beschreibt die Wirkungsweise, liefert quantitative Daten zur zellularen Reaktion und bietet
schrittweise Versuchsprotokolle fur die In-vitro-Anwendung.

Einleitung

Das Nierenzellkarzinom, insbesondere der klarzellige Subtyp (KIRC), ist die haufigste Form
von Nierenkrebs.[4][5] Tumorzellen weisen haufig einen veranderten Stoffwechsel auf, der
durch eine erhohte Glykolyserate gekennzeichnet ist, um ihr schnelles Wachstum und ihre
Proliferation zu unterstiitzen.[6] Das Enzym Phosphoglyceratkinase 1 (PGK1) ist ein
Schliusselenzym im glykolytischen Stoffwechselweg.[1][7] Z57346765 ist ein spezifischer
Inhibitor von PGK1, der die enzymatische Aktivitat von PGK1 reduziert und somit die
Proliferation von KIRC-Zellen hemmt.[2][3] Die Hemmung von PGK1 durch 257346765 fuhrt zu
einer Verringerung des Glukoseverbrauchs und der Laktatproduktion, unterdriickt die DNA-
Replikation, beeintrachtigt die Reparatur von DNA-Schaden und fuhrt zu einem
Zellzyklusstillstand in der G1/S-Phase.[1][8]
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Wirkmechanismus und Signalweg

Z57346765 bindet an die ADP-Bindungstasche von PGK1 und hemmt dessen metabolische
Enzymaktivitat.[8] Dies stort den glykolytischen Fluss und fiihrt zu einer Kaskade von
nachgeschalteten Effekten, die gemeinsam die Proliferation von Krebszellen hemmen.
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Abbildung 1: Signalweg der Z57346765-vermittelten Hemmung in KIRC-Zellen.
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Quantitative Daten: Zellviabilitat (IC50)

Die halbmaximale Hemmkonzentration (IC50) von 257346765 wurde in mehreren KIRC-

Zelllinien und einer normalen Nierenzelllinie nach 48-stindiger Behandlung bestimmt. Die

Ergebnisse zeigen eine dosisabhangige hemmende Wirkung auf das Wachstum von KIRC-

Zellen.[9]

Zelllinie Zelltyp IC50-Wert (uM) nach 48h
Klarzelliges

786-0O ) ) 26.59[2][9]
Nierenzellkarzinom
Klarzelliges

ACHN _ , 18.15[2][9]
Nierenzellkarzinom
Klarzelliges

OS-RC-2 ) ) 28.64[9]
Nierenzellkarzinom
Normale Nierenzellen

HK-2 49.45[9]

(Kontrolle)

Experimentelle Protokolle
Materialien und Reagenzien

Zelllinien: 786-O, ACHN (oder andere relevante KIRC-Zelllinien).[10]
Kontroll-Zelllinie: HK-2 (normale proximale Tubuluszellen der menschlichen Niere).
Wirkstoff: Z57346765 (CAS #1016340-64-9).

Kulturmedien: RPMI-1640 oder DMEM, erganzt mit 10 % fétalem Rinderserum (FBS) und 1
% Penicillin-Streptomycin.

Reagenzien: Dimethylsulfoxid (DMSO, fur die Zellkultur geeignet), Trypsin-EDTA, Phosphat-
gepufferte Salzlosung (PBS), Zellviabilitats-Assay-Kit (z. B. CCK-8, MTT).

Vorbereitung der Stammloésung
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e Stammlésung (10 mM): Losen Sie 257346765 in DMSO auf, um eine Stammlésung mit einer
Konzentration von 10 mM herzustellen.

e Lagerung: Aliquotieren Sie die Stamml&sung in kleine Volumina, um wiederholte Gefrier-
Auftau-Zyklen zu vermeiden. Lagern Sie die Aliquots bei -20 °C fur die kurzfristige Lagerung
(Monate) oder bei -80 °C fur die langfristige Lagerung (bis zu einem Jahr).[2][8]

Zellkultur und Behandlung
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Abbildung 2: Allgemeiner Arbeitsablauf fir die Behandlung von KIRC-Zellen mit Z57346765.
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o Zellkultur: Kultivieren Sie KIRC-Zelllinien in T-75-Kolben in einer befeuchteten Atmosphére
mit 5 % CO2 bei 37 °C.

e Aussaat: Wenn die Zellen eine Konfluenz von 70-80 % erreicht haben, trypsinieren Sie sie
und zahlen Sie sie. Séen Sie die Zellen in 96-Well-Platten mit einer Dichte von 3.000-5.000
Zellen pro Well in 100 pL Kulturmedium aus.[11] Lassen Sie die Zellen Gber Nacht anhaften.

e Behandlung:

o Bereiten Sie serielle Verdinnungen von 257346765 in Kulturmedium aus der 10-mM-
Stammldsung vor. Ein typischer Konzentrationsbereich fur die IC50-Bestimmung liegt
zwischen 0,1 uM und 100 puM.

o Bereiten Sie eine Vehikelkontrolle mit der hochsten in den Behandlungen verwendeten
DMSO-Konzentration vor (typischerweise < 0,1 %).

o Entfernen Sie das Medium aus den Wells und fligen Sie 100 pL der medienhaltigen
Wirkstoffverdinnungen oder der Vehikelkontrolle hinzu.

 Inkubation: Inkubieren Sie die Platten fur die gewtinschte Dauer (z. B. 48 Stunden) bei 37 °C
und 5 % CO2.

Zellviabilitats-Assay (CCK-8-Protokoll)

e Reagenz zugeben: Geben Sie nach der Inkubationszeit 10 uL CCK-8-Reagenz in jedes Well.
 Inkubation: Inkubieren Sie die Platte fur 1-4 Stunden im Inkubator.

e Messung: Messen Sie die Extinktion bei 450 nm mit einem Mikroplatten-Lesegerét.

e Analyse:

o Normalisieren Sie die Extinktionswerte auf die Vehikelkontrolle (als 100 % Viabilitat
definiert).

o Tragen Sie die prozentuale Viabilitdt gegen die logarithmische Konzentration von
257346765 auf.
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o Berechnen Sie den IC50-Wert mithilfe einer nichtlinearen Regression (log(Inhibitor) vs.
normalisierte Reaktion -- Variable Steigung).

Erwartete Ergebnisse

Die Behandlung von KIRC-Zelllinien wie 786-O und ACHN mit 257346765 fuhrt zu einer
dosisabhangigen Abnahme der Zellviabilitat.[9] Die IC50-Werte sollten im mikromolaren
Bereich liegen, wie in Tabelle 1 dargestellt. Morphologisch kann bei hoheren Konzentrationen
eine Abnahme der Zellzahl und eine Veranderung der Zellmorphologie beobachtet werden.[9]
Die normale Nierenzelllinie HK-2 sollte eine hohere IC50 aufweisen, was auf eine gewisse
Selektivitat des Wirkstoffs fur Krebszellen hindeutet.[9]

Fehlerbehebung

» Geringe L0slichkeit des Wirkstoffs: Wenn bei der Vorbereitung der Arbeitsldsungen eine
Ausfallung beobachtet wird, kbnnen Erwarmung und/oder Ultraschallbehandlung helfen, den
Wirkstoff aufzulésen.[2]

o Hohe Variabilitéat zwischen den Replikaten: Stellen Sie eine gleichmalige Zellaussaat und
eine sorgfaltige Pipettiertechnik sicher.

« Unerwartete IC50-Werte: Uberprifen Sie die Konzentration der Stammlésung, das Alter der
Zellen und die Durchgangsnummer. Stellen Sie sicher, dass die DMSO-Konzentration in
allen Wells, einschlief3lich der Kontrolle, konstant ist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12308717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

